Cas no 869901-04-2 (2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine)

2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine is a versatile brominated heterocyclic compound featuring a pyrrolidine-substituted pyridine core. Its reactive bromomethyl group makes it a valuable intermediate in organic synthesis, particularly for nucleophilic substitution reactions, cross-coupling processes, and the construction of complex pharmacophores. The pyrrolidine moiety enhances solubility and modulates electronic properties, facilitating applications in medicinal chemistry and materials science. This compound is well-suited for the development of bioactive molecules, ligands, and functionalized polymers. High purity and stability under controlled conditions ensure reliable performance in demanding synthetic workflows. Its structural features offer flexibility for further derivatization, making it a useful building block in research and industrial applications.
2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine structure
869901-04-2 structure
Product name:2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine
CAS No:869901-04-2
MF:C10H13BrN2
MW:241.127621412277
MDL:MFCD09817465
CID:720020
PubChem ID:24229482

2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-6-(pyrrolidin-1-yl)pyridine
    • 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine
    • Pyridine,2-(bromomethyl)-6-(1-pyrrolidinyl)-
    • DTXSID70640199
    • 869901-04-2
    • SCHEMBL14857760
    • AKOS016007441
    • MS-22282
    • MFCD09817465
    • UFXKRINLXMWRES-UHFFFAOYSA-N
    • J-506270
    • MDL: MFCD09817465
    • Inchi: InChI=1S/C10H13BrN2/c11-8-9-4-3-5-10(12-9)13-6-1-2-7-13/h3-5H,1-2,6-8H2
    • InChI Key: UFXKRINLXMWRES-UHFFFAOYSA-N
    • SMILES: C1CCN(C1)C2=CC=CC(=N2)CBr

Computed Properties

  • Exact Mass: 240.02600
  • Monoisotopic Mass: 240.02621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • Density: 1.446
  • Melting Point: 69 °C
  • Boiling Point: 347.2°C at 760 mmHg
  • Flash Point: 163.8°C
  • Refractive Index: 1.602
  • PSA: 16.13000
  • LogP: 2.64170

2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material Identification: C

2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1396867-1g
2-(Bromomethyl)-6-(pyrrolidin-1-yl)pyridine
869901-04-2 98%
1g
¥7089.00 2024-04-27
Apollo Scientific
OR12395-250mg
2-(Bromomethyl)-6-(pyrrolidin-1-yl)pyridine
869901-04-2 97%
250mg
£130.00 2023-09-02
Apollo Scientific
OR12395-1g
2-(Bromomethyl)-6-(pyrrolidin-1-yl)pyridine
869901-04-2 97%
1g
£315.00 2023-09-02
abcr
AB222834-1 g
2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine; 95%
869901-04-2
1g
€373.70 2023-02-05
abcr
AB222834-5g
2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine, 95%; .
869901-04-2 95%
5g
€1171.20 2025-03-19
Ambeed
A234632-1g
2-(Bromomethyl)-6-(pyrrolidin-1-yl)pyridine
869901-04-2 97%
1g
$709.0 2024-04-17
TRC
B994068-50mg
2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine
869901-04-2
50mg
$ 210.00 2022-06-06
TRC
B994068-100mg
2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine
869901-04-2
100mg
$ 320.00 2022-06-06
TRC
B994068-10mg
2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine
869901-04-2
10mg
$ 50.00 2022-06-06
Matrix Scientific
128346-1g
2-(Bromomethyl)-6-(pyrrolidin-1-yl)pyridine, 97%
869901-04-2 97%
1g
$740.00 2023-09-07

Additional information on 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine

Compound CAS No 869901-04-2: 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine

The compound 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine (CAS No 869901-04-2) is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, often referred to as bromopyridine derivative, has garnered attention due to its unique structural properties and potential for further functionalization in drug discovery and material science.

The molecular structure of 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine comprises a pyridine ring substituted with a bromomethyl group at the 2-position and a pyrrolidine ring at the 6-position. This configuration imparts the molecule with both aromatic and aliphatic characteristics, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of this compound in the development of bioactive molecules. For instance, researchers have explored its use as a precursor for constructing heterocyclic frameworks, which are critical components in modern drug design. The bromomethyl group serves as an excellent leaving group, enabling nucleophilic substitution reactions that can lead to diverse product formations.

In terms of synthesis, 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine can be prepared through various methods, including Friedel-Crafts alkylation and subsequent bromination. These methods have been optimized to improve yield and purity, aligning with the principles of green chemistry.

The application of this compound extends beyond pharmaceuticals. It has shown promise in agrochemicals, where its ability to modulate enzyme activity makes it a potential candidate for developing new pesticides or herbicides.

From a toxicological standpoint, understanding the safety profile of 2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine is crucial for its responsible use. Preliminary studies suggest that while it exhibits moderate cytotoxicity, further research is needed to assess its long-term effects on human health and the environment.

In conclusion, the compound CAS No 869901-04-2 represents a valuable building block in organic synthesis with vast potential across multiple disciplines. Its structural features and reactivity make it an essential component in advancing chemical research and development.

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(CAS:869901-04-2)2-(Bromomethyl)-6-pyrrolidin-1-ylpyridine
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